Cas no 66734-21-2 (7,7-Dimethyloctane-2,4,6-trione)

• Product Name: 7,7-Dimethyloctane-2,4,6-trione
• CAS No: 66734-21-2
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 2796340
• Update Time: 2023-08-07

7,7-Dimethyloctane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 7,7-dimethyloctane-2,4,6-trione
• 7,7-Dimethyloctane-2,4,6-trione

• Inchi： 1S/C10H16O3/c1-7(11)5-8(12)6-9(13)10(2,3)4/h5-6H2,1-4H3
• InChI Key： HUFJZFBEGMJNQW-UHFFFAOYSA-N
• SMILES： O=C(CC(CC(C)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 233
• XLogP3: 1.1
• Topological Polar Surface Area: 51.2